75-43-4

Dichlorofluoromethane

In Stock

• CAS RN:
• 75-43-4

• Formula:
• CHCl2F

• InChI:
• InChI=1S/CHCl2F/c2-1(3)4/h1H

• InChIKey:
• UMNKXPULIDJLSU-UHFFFAOYSA-N

• Dichlorofluoromethane is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket.

2-(2,3-dihydro-1H-inden-5-yl)acetonitrile

In Stock

• CAS RN:
• 18775-43-4

• Formula:
• C11H11N

• InChI:
• InChI=1S/C11H11N/c12-7-6-9-4-5-10-2-1-3-11(10)8-9/h4-5,8H,1-3,6H2

• InChIKey:
• FZSXXUAESILITC-UHFFFAOYSA-N

• 2-(2,3-dihydro-1H-inden-5-yl)acetonitrile is a useful research compound. Its molecular formula is C11H11N and its molecular weight is 157.216. The purity is usually 95%.

S-Methyl pentanethioate

• CAS RN:
• 42075-43-4

• Formula:
• C6H12OS

• InChI:
• InChI=1S/C6H12OS/c1-3-4-5-6(7)8-2/h3-5H2,1-2H3

• InChIKey:
• MWHCJABIXNVCHK-UHFFFAOYSA-N

• S-Methyl pentanethioate is a useful research compound. Its molecular formula is C6H12OS and its molecular weight is 132.23 g/mol. The purity is usually 95%.

(S)-2,6-Bis(dimethylamino)hexanoic acid

In Stock

• CAS RN:
• 92175-43-4

• Formula:
• C10H22N2O2

• InChI:
• InChI=1S/C10H22N2O2/c1-11(2)8-6-5-7-9(10(13)14)12(3)4/h9H,5-8H2,1-4H3,(H,13,14)/t9-/m0/s1

• InChIKey:
• HNWHSCYWLXEVJP-VIFPVBQESA-N

• (S)-2,6-Bis(dimethylamino)hexanoic acid, also known as (S)-2,6-Bis(dimethylamino)hexanoic acid, is a useful research compound. Its molecular formula is C10H22N2O2 and its molecular weight is 202.29 g/mol. The purity is usually 95%.

2-(2-fluorophenyl)-3H-imidazo[4,5-c]pyridine

In Stock

• CAS RN:
• 89075-43-4

• Formula:
• C12H8FN3

• InChI:
• InChI=1S/C12H8FN3/c13-9-4-2-1-3-8(9)12-15-10-5-6-14-7-11(10)16-12/h1-7H,(H,15,16)

• InChIKey:
• DFXVIZQVJLSYOJ-UHFFFAOYSA-N

• 2-(2-fluorophenyl)-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C12H8FN3 and its molecular weight is 213.21 g/mol. The purity is usually 95%.

Thiazolo[4,5-b]pyridine-2,5-diamine

Usually In Stock

• CAS RN:
• 13575-43-4

• Formula:
• C6H6N4S

• InChI:
• InChI=1S/C6H6N4S/c7-4-2-1-3-5(9-4)10-6(8)11-3/h1-2H,(H4,7,8,9,10)

• InChIKey:
• OUQVIBJBPCRCAT-UHFFFAOYSA-N

• Thiazolo[4,5-b]pyridine-2,5-diamine, also known as Thiazolo[4,5-b]pyridine-2,5-diamine, is a useful research compound. Its molecular formula is C6H6N4S and its molecular weight is 166.21 g/mol. The purity is usually 95%.

2-Chloro-5-(5-methyl-1,3-benzoxazol-2-yl)aniline

In Stock

• CAS RN:
• 380875-43-4

• Formula:
• C14H11ClN2O

• InChI:
• InChI=1S/C14H11ClN2O/c1-8-2-5-13-12(6-8)17-14(18-13)9-3-4-10(15)11(16)7-9/h2-7H,16H2,1H3

• InChIKey:
• INPJHDYHUVMCDC-UHFFFAOYSA-N

• 2-Chloro-5-(5-methyl-1,3-benzoxazol-2-yl)aniline is a useful research compound. Its molecular formula is C14H11ClN2O and its molecular weight is 258.71. The purity is usually 95%.

Cyclobutyl 2-(3-methoxyphenyl)ethyl ketone

In Stock

• CAS RN:
• 898775-43-4

• Formula:
• C14H18O2

• InChI:
• InChI=1S/C14H18O2/c1-16-13-7-2-4-11(10-13)8-9-14(15)12-5-3-6-12/h2,4,7,10,12H,3,5-6,8-9H2,1H3

• InChIKey:
• KXYHDASFFJMLHS-UHFFFAOYSA-N

• Cyclobutyl 2-(3-methoxyphenyl)ethyl ketone is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.

N'-(2-chlorophenyl)-N-cycloheptyloxamide

In Stock

• CAS RN:
• 898375-43-4

• Formula:
• C15H19ClN2O2

• InChI:
• InChI=1S/C15H19ClN2O2/c16-12-9-5-6-10-13(12)18-15(20)14(19)17-11-7-3-1-2-4-8-11/h5-6,9-11H,1-4,7-8H2,(H,17,19)(H,18,20)

• InChIKey:
• NMMWTKXIYMJACV-UHFFFAOYSA-N

• N'-(2-chlorophenyl)-N-cycloheptyloxamide is a useful research compound. Its molecular formula is C15H19ClN2O2 and its molecular weight is 294.78. The purity is usually 95%.

Ethyl 1,2-thiazole-4-carboxylate

Usually In Stock

• CAS RN:
• 165275-43-4

• Formula:
• C6H7NO2S

• InChI:
• InChI=1S/C6H7NO2S/c1-2-9-6(8)5-3-7-10-4-5/h3-4H,2H2,1H3

• InChIKey:
• VHXMJBAGIWBTQO-UHFFFAOYSA-N

• Ethyl 1,2-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C6H7NO2S and its molecular weight is 157.19 g/mol. The purity is usually 95%.

N1-((1-methylpiperidin-4-yl)methyl)-N2-propyloxalamide

In Stock

• CAS RN:
• 953175-43-4

• Formula:
• C12H23N3O2

• InChI:
• InChI=1S/C12H23N3O2/c1-3-6-13-11(16)12(17)14-9-10-4-7-15(2)8-5-10/h10H,3-9H2,1-2H3,(H,13,16)(H,14,17)

• InChIKey:
• SSKFIMKDTSRKGV-UHFFFAOYSA-N

• N1-((1-methylpiperidin-4-yl)methyl)-N2-propyloxalamide is a useful research compound. Its molecular formula is C12H23N3O2 and its molecular weight is 241.335. The purity is usually 95%.

N-[1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine

In Stock

• CAS RN:
• 1019075-43-4

• Formula:
• C12H13N3O

• InChI:
• InChI=1S/C12H13N3O/c1-9(14-16)12-8-13-15(10(12)2)11-6-4-3-5-7-11/h3-8,16H,1-2H3/b14-9+

• InChIKey:
• IWAIVJFFDTYYFK-UHFFFAOYSA-N

• N-[1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine is a useful research compound. Its molecular formula is C12H13N3O and its molecular weight is 215.256. The purity is usually 95%.

5-(2,2-Difluoropropoxy)pyrazine-2-carboxylic acid

In Stock

• CAS RN:
• 1640975-43-4

• Formula:
• C8H8F2N2O3

• InChI:
• InChI=1S/C8H8F2N2O3/c1-8(9,10)4-15-6-3-11-5(2-12-6)7(13)14/h2-3H,4H2,1H3,(H,13,14)

• InChIKey:
• HCIJMNRAIJKSKO-UHFFFAOYSA-N

• 5-(2,2-Difluoropropoxy)pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H8F2N2O3 and its molecular weight is 218.16 g/mol. The purity is usually 95%.

N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2-phenylacetamide

In Stock

• CAS RN:
• 1797875-43-4

• Formula:
• C20H19N3O3

• InChI:
• InChI=1S/C20H19N3O3/c24-20(10-15-6-2-1-3-7-15)22-16-11-21-23(12-16)13-17-14-25-18-8-4-5-9-19(18)26-17/h1-9,11-12,17H,10,13-14H2,(H,22,24)

• InChIKey:
• VJVZVCPWBGWWQK-UHFFFAOYSA-N

• N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2-phenylacetamide is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.

4-Aminooxolan-3-one;hydrochloride

Usually In Stock

• CAS RN:
• 2219375-43-4

• Formula:
• C4H8ClNO2

• InChI:
• InChI=1S/C4H7NO2.ClH/c5-3-1-7-2-4(3)6;/h3H,1-2,5H2;1H

• InChIKey:
• DXZHIGKHLGNAMY-UHFFFAOYSA-N

• 4-Aminooxolan-3-one;hydrochloride is a useful research compound. Its molecular formula is C4H8ClNO2 and its molecular weight is 137.56. The purity is usually 95%.

(1R,2S)-2-(4-Fluoro-3-methoxyphenyl)cyclopropan-1-amine

In Stock

• CAS RN:
• 2227875-43-4

• Formula:
• C10H12FNO

• InChI:
• InChI=1S/C10H12FNO/c1-13-10-4-6(2-3-8(10)11)7-5-9(7)12/h2-4,7,9H,5,12H2,1H3/t7-,9+/m0/s1

• InChIKey:
• NQNDTDWDLXXUOZ-IONNQARKSA-N

• (1R,2S)-2-(4-Fluoro-3-methoxyphenyl)cyclopropan-1-amine is a useful research compound. Its molecular formula is C10H12FNO and its molecular weight is 181.21. The purity is usually 95%.

3-[[1-(3-Methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-6-methylpyridazine

Usually In Stock

• CAS RN:
• 2379975-43-4

• Formula:
• C18H23N3O4S

• InChI:
• InChI=1S/C18H23N3O4S/c1-14-6-7-18(20-19-14)25-13-15-8-10-21(11-9-15)26(22,23)17-5-3-4-16(12-17)24-2/h3-7,12,15H,8-11,13H2,1-2H3

• InChIKey:
• OKAIPNUHBHHJBS-UHFFFAOYSA-N

• 3-[[1-(3-Methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-6-methylpyridazine is a useful research compound. Its molecular formula is C18H23N3O4S and its molecular weight is 377.46. The purity is usually 95%.

4-(1-(Methylamino)ethyl)benzonitrile hydrochloride

In Stock

• CAS RN:
• 2413375-43-4

• Formula:
• C10H13ClN2

• InChI:
• InChI=1S/C10H12N2.ClH/c1-8(12-2)10-5-3-9(7-11)4-6-10;/h3-6,8,12H,1-2H3;1H

• InChIKey:
• ZYDCWMILCKQXDE-UHFFFAOYSA-N

• 4-(1-(Methylamino)ethyl)benzonitrile hydrochloride is a useful research compound. Its molecular formula is C10H13ClN2 and its molecular weight is 196.68. The purity is usually 95%.